Cas no 1806756-17-1 (3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806756-17-1
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4840638
• Update Time: 2025-11-03

3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C9H7F4NO4/c1-17-5-3-14-6(8(15)16)4(2-10)7(5)18-9(11,12)13/h3H,2H2,1H3,(H,15,16)
• InChI Key： LNYRVSUNPIQULM-UHFFFAOYSA-N
• SMILES： FCC1C(C(=O)O)=NC=C(C=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2
• Topological Polar Surface Area: 68.6

Additional information on 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid

3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid: A Comprehensive Overview

The compound 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1806756-17-1, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and agrochemicals. This compound belongs to the class of pyridine carboxylic acids, which are known for their versatile chemical properties and potential bioactivity. The structure of this molecule is characterized by a pyridine ring substituted with a fluoromethyl group at position 3, a methoxy group at position 5, and a trifluoromethoxy group at position 4, along with a carboxylic acid group at position 2. These substituents contribute to its unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid as a promising candidate in drug discovery programs targeting various therapeutic areas. The presence of fluorinated groups, such as the fluoromethyl and trifluoromethoxy substituents, enhances the molecule's lipophilicity and stability, making it an attractive scaffold for developing bioactive compounds. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in oncology and inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. Its ability to modulate plant defense mechanisms and inhibit pathogenic enzymes makes it a potential lead for developing eco-friendly pesticides and fungicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agriculture.

The synthesis of 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. The use of fluorination reagents and protecting groups plays a crucial role in achieving the desired stereochemistry and regioselectivity.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure, purity, and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In conclusion, 3-(Fluoromethyl)-5-methoxy-4-(trifluoromethoxy)pyridine-2-carboxylic acid represents a significant advancement in the field of organic synthesis and drug discovery. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool for addressing unmet medical and agricultural needs. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly important role in the development of innovative therapeutic agents and agrochemicals.